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In the ongoing quest to optimize broiler performance and gut health, particularly in an era of

reduced antibiotic use, butyric acid has emerged as a front-runner among feed additives. Its

beneficial effects on intestinal development, nutrient absorption, and immune modulation are

well-documented.[1] However, the most effective method of delivering this short-chain fatty acid

to the broiler's gastrointestinal tract remains a subject of considerable research. This guide

provides a comprehensive comparison of two popular forms of butyrate supplementation:

tributyrin and coated sodium butyrate.

Butyric acid in its raw form is volatile and has an unpleasant odor, making it difficult to handle in

feed mills.[2] More importantly, it is rapidly absorbed in the upper gastrointestinal tract, limiting

its availability in the lower gut where many of its beneficial effects are targeted. To overcome

these challenges, two primary delivery systems have been developed: coated butyrate salts

and tributyrin.[3][4]

Coated butyrate, typically in the form of sodium or calcium butyrate, involves encapsulating the

butyrate salt in a protective layer, often a fat matrix.[3][4] This coating is designed to delay the

release of butyric acid until it reaches the small intestine.[3] Tributyrin, on the other hand, is a

triglyceride composed of three butyric acid molecules attached to a glycerol backbone.[3][5]

This esterified form is not a salt and relies on the action of pancreatic lipase in the small

intestine to release the butyric acid molecules.[3][5]
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Performance Under Pressure: A Head-to-Head
Comparison
Numerous studies have pitted tributyrin against coated butyrate to determine their relative

efficacy in promoting broiler growth and feed efficiency. The results, while often showing

benefits for both forms over control diets, suggest some nuances in their performance.

One study directly comparing tributyrin and fat-coated sodium butyrate at an iso-butyric level

in Ross 308 broilers found that both significantly improved body weight gain and feed

conversion ratio (FCR) over a 35-day trial.[3][5][6] While tributyrin showed a numerical, albeit

not statistically significant, advantage in body weight gain, no significant differences were

observed between the two butyrate groups for either parameter.[3][5][6]

In another comprehensive study, various dietary treatments including a control, a tributyrin
and essential oil blend (TB-500), a di- and tri-butyrin product (TB-300), and a coated sodium

butyrate (SB-500) were evaluated in Arbor Acres broilers.[7][8] The TB-300 group

demonstrated the most significant improvements, with a 4.6% increase in body weight and a

5.2% improvement in FCR compared to the control group.[7][8]

The following tables summarize the key performance data from these comparative studies:

Table 1: Effect of Tributyrin and Coated Butyrate on Broiler Performance (Ross 308)[3][6]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://scialert.net/fulltext/?doi=ijps.2018.290.294
https://ijpsjournal.org/index.php/ijps/article/view/2421
https://scialert.net/abstract/?doi=ijps.2018.290.294
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://scialert.net/fulltext/?doi=ijps.2018.290.294
https://ijpsjournal.org/index.php/ijps/article/view/2421
https://scialert.net/abstract/?doi=ijps.2018.290.294
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://www.researchgate.net/publication/393797334_Comparative_effects_of_dietary_sodium_butyrate_and_tributyrin_on_broiler_chickens'_performance_gene_expression_intestinal_histomorphometry_blood_indices_and_litter
https://pubmed.ncbi.nlm.nih.gov/40681595/
https://www.researchgate.net/publication/393797334_Comparative_effects_of_dietary_sodium_butyrate_and_tributyrin_on_broiler_chickens'_performance_gene_expression_intestinal_histomorphometry_blood_indices_and_litter
https://pubmed.ncbi.nlm.nih.gov/40681595/
https://www.benchchem.com/product/b1683025?utm_src=pdf-body
https://scialert.net/fulltext/?doi=ijps.2018.290.294
https://scialert.net/abstract/?doi=ijps.2018.290.294
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Control Tributyrin
Coated Sodium
Butyrate

Day 25 Body Weight

Gain (kg)
- +0.058 +0.043

Day 35 Body Weight

Gain (kg)
- +0.116 +0.094

Day 9-25 FCR

Improvement (points)
- 5 6

Overall FCR

Improvement (points)
- 4 5

Statistically significant

improvement

compared to the

control group (p <

0.05).

Table 2: Comparative Effects of Different Butyrate Formulations on Broiler Performance (Arbor

Acres)[7][8]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.researchgate.net/publication/393797334_Comparative_effects_of_dietary_sodium_butyrate_and_tributyrin_on_broiler_chickens'_performance_gene_expression_intestinal_histomorphometry_blood_indices_and_litter
https://pubmed.ncbi.nlm.nih.gov/40681595/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Control (CON)
Tributyrin +
Oils (TB-500)

Di- and Tri-
butyrin (TB-
300)

Coated
Sodium
Butyrate (SB-
500)

Body Weight

Improvement (%)
- - +4.6 -

FCR

Improvement (%)
- - -5.2 -

European

Production

Efficiency Factor

(EPEF)

Improvement (%)

- - +14.9* -

Statistically

significant

improvement

compared to the

control group (p

< 0.05).

The Gut Frontier: Intestinal Morphology and
Microbiota
The positive effects of butyrate on broiler performance are intrinsically linked to its role in

promoting a healthy gut environment. Both tributyrin and coated butyrate have been shown to

enhance intestinal morphology, leading to increased surface area for nutrient absorption.

One study found that both a di- and tri-butyrin product (TB-300) and coated sodium butyrate

(SB-500) enhanced duodenal villi height.[7][8] Another study involving an LPS challenge in

broilers demonstrated that tributyrin was more effective than coated sodium butyrate in

improving intestinal morphology and disaccharidase activity.[9][10] Specifically, tributyrin
supplementation inhibited the decrease in villus height in the duodenum of LPS-challenged

broilers, while coated sodium butyrate had a similar effect in the ileum.[9][10]
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Beyond morphology, these butyrate sources also influence the gut microbiota. Tributyrin has

been shown to significantly reduce Escherichia coli and increase beneficial Lactobacillus

counts in the intestine, with a more pronounced effect than coated sodium butyrate.[11]

Another study reported that all tested butyrate treatments lowered caecal aerobic bacterial

levels, while coated sodium butyrate significantly reduced litter Clostridia and aerobic bacteria

counts.[7][8]

Table 3: Impact on Intestinal Morphology[7][8][9][10]

Parameter Tributyrin Effect Coated Butyrate Effect

Duodenal Villi Height Enhanced Enhanced

Jejunal Villi Height Improved -

Ileal Villi Height Improved
Inhibited decrease post-LPS

challenge

Duodenal Crypt Depth
Deeper crypts observed with a

tributyrin/oil blend
-

Disaccharidase Activity (post-

LPS)

More effective at improving

activity
Increased maltase activity

Experimental Protocols at a Glance
The findings presented in this guide are based on rigorous scientific experimentation. Below

are summaries of the methodologies employed in the key cited studies.

Study 1: Tributyrin vs. Coated Sodium Butyrate in Ross 308 Broilers[3][5][6]

Animals: Ross 308 broilers.

Duration: 35 days.

Treatments:

Control diet.
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Control diet + Tributyrin (at an iso-butyric level to the coated butyrate group).

Control diet + Fat-coated sodium butyrate.

Key Parameters Measured: Body weight gain, feed conversion ratio.

Study 2: Comparative Effects of Different Butyrate Formulations in Arbor Acres Broilers[7][8]

Animals: 1,000 Arbor Acres broiler chicks.

Duration: 35 days.

Treatments:

Control basal diet (CON).

Basal diet + 500 g/ton tributyrin (40%) + copper + essential oils (TB-500).

Basal diet + 300 g/ton di- and tri-butyrin (60%) (TB-300).

Basal diet + 500 g/ton coated sodium butyrate (40%) (SB-500).

Key Parameters Measured: Growth performance, carcass traits, serum biochemistry,

immunity, gene expression (mTOR, TLR4, NBN), intestinal morphology, caecal microbiota,

and litter hygiene.

Study 3: Effects of Tributyrin and Coated Butyrate on LPS-Challenged Broilers[9][10]

Animals: 160 1-day-old Cobb broilers.

Duration: 42 days.

Treatments:

Control.

LPS challenge (intraperitoneal injection on days 38, 40, and 42).

LPS challenge + 500 mg/kg Tributyrin (TB).
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LPS challenge + 877 mg/kg Coated Sodium Butyrate (CSB).

Key Parameters Measured: Intestinal morphology, disaccharidase activity, and intramuscular

fat.

Unraveling the Mechanism: Signaling Pathways and
Gene Expression
Butyrate's influence extends to the cellular level, where it modulates gene expression and key

signaling pathways. One of its primary mechanisms is the inhibition of histone deacetylases

(HDACs), which leads to increased histone acetylation and the transcription of genes involved

in anti-inflammatory responses.[12]

Both tributyrin and coated butyrate have been shown to upregulate the expression of genes

crucial for growth and immunity. For instance, a di- and tri-butyrin product and coated sodium

butyrate were found to enhance the expression of the mTOR gene, which is central to cell

growth and proliferation.[7][8] All tested butyrate treatments in the same study upregulated the

expression of Toll-like receptor 4 (TLR4), a key component of the innate immune system.[7][8]

The following diagrams illustrate the proposed mechanism of butyrate action and a typical

experimental workflow for evaluating these additives.
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Caption: Butyrate's mechanism of action in broilers.
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Caption: A typical experimental workflow for comparing butyrate sources.

Concluding Remarks
Both tributyrin and coated butyrate stand as effective tools for enhancing broiler performance

and gut health. The choice between them may depend on specific production goals and

economic considerations. While some studies suggest a potential performance edge for certain

tributyrin formulations, coated butyrate also demonstrates significant benefits, particularly in

modulating litter microflora.[7][8] Tributyrin's mechanism of action, which relies on enzymatic

release, may offer a more targeted delivery of butyric acid to the small intestine.[3][5] Further

research is warranted to fully elucidate the comparative effects of these additives under various

production stressors and dietary conditions. For researchers and drug development

professionals, understanding the distinct properties and performance metrics of each butyrate

form is crucial for developing next-generation feed additives that can sustainably support the

health and productivity of broiler chickens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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